2-({4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[[4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H22N4O3S2/c1-14-6-4-5-7-18(14)26-21(30)13-32-24-27-19(12-20(29)28-24)22-15(2)25-23(33-22)16-8-10-17(31-3)11-9-16/h4-12H,13H2,1-3H3,(H,26,30)(H,27,28,29)
• InChI Key: VPEMDYMNAKBDCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=CC(=O)N2)C3=C(N=C(S3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C24H22N4O3S2
• Molecular Weight: 478.6 g/mol
• CAS No.: 1115866-68-6

Description

The compound “2-({4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide” is a heterocyclic acetamide derivative featuring a thiazole ring fused with a dihydropyrimidinone core. Its structure includes a sulfanyl bridge connecting the pyrimidinone moiety to an N-(2-methylphenyl)acetamide group. This compound’s structural complexity places it within a broader class of sulfanyl-acetamide derivatives, which are often explored for anti-inflammatory, antimicrobial, and kinase-inhibitory activities .

Biological Activity

The compound 2-({4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide is a complex organic molecule with potential biological activities. This article reviews its biological activity, focusing on its antimicrobial, anticancer, and anticonvulsant properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound can be classified by its structural components:

• Thiazole moiety : Contributes to various biological activities.
• Dihydropyrimidine ring : Known for its role in medicinal chemistry.
• Methoxyphenyl and methylphenyl substituents : May enhance solubility and bioactivity.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antibacterial properties. For instance, related compounds have shown effectiveness against various strains of bacteria:

• Escherichia coli
• Staphylococcus aureus

A study demonstrated that thiazole-containing compounds displayed minimum inhibitory concentrations (MICs) ranging from 62.5 to 128 µg/mL against these pathogens, indicating strong antibacterial activity .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound ID	Target Bacteria	MIC (µg/mL)
14d	Staphylococcus aureus	62.5
14j	Escherichia coli	128
48c	Bacillus subtilis	0.58

Anticancer Activity

The anticancer potential of thiazole derivatives has been extensively studied. Compounds similar to the one have shown cytotoxic effects against various cancer cell lines, including:

• A-431 (epidermoid carcinoma)

For example, certain thiazole derivatives exhibited IC50 values lower than that of doxorubicin, a standard chemotherapy agent, indicating their potential as effective anticancer agents .

Table 2: Cytotoxicity of Thiazole Derivatives

Compound ID	Cell Line	IC50 (µg/mL)
13	A-431	< 10
17	Jurkat	< 15

Anticonvulsant Activity

Thiazole derivatives have also been evaluated for anticonvulsant properties. Compounds with similar structures have demonstrated significant anticonvulsant activity in animal models:

• A study indicated that certain thiazole derivatives provided up to 100% protection against seizures in tested subjects .

Case Studies and Research Findings

• Antimicrobial Study : A recent investigation into thiazole derivatives revealed promising antibacterial activity against a spectrum of microorganisms, with some compounds outperforming established antibiotics such as norfloxacin .
• Cytotoxicity Assessment : In vitro studies on various cancer cell lines highlighted the effectiveness of thiazole-based compounds in inhibiting cell growth, suggesting their potential as novel anticancer agents .
• Anticonvulsant Evaluation : Experimental models showed that specific thiazole derivatives could significantly reduce seizure frequency and severity, supporting their development as therapeutic agents for epilepsy .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molar Mass (g/mol)
Target Compound	Thiazole-Pyrimidinone	4-Methoxyphenyl, 2-methylphenyl	Not Provided	~370 (estimated)
2-[(5-Allyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide	Pyrimidinone	Allyl, 4-methylphenyl	C17H19N3O2S	329.42
N-(3-Chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide	Simple Acetamide	Naphthyl, chloro-fluorophenyl	C18H13ClFNO	325.76
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide	Triazole	Furan, amino group	C9H10N4O2S	238.26

Physicochemical and Pharmacokinetic Properties

The target compound’s methoxy and methyl substituents likely enhance lipophilicity compared to simpler acetamides. For example:

• pKa : Analogues like CAS 333758-65-9 have a predicted pKa of 7.83 ± 0.50 , suggesting moderate ionization at physiological pH. The target compound’s 4-methoxyphenyl group may lower acidity slightly.
• Solubility: The dihydropyrimidinone core may reduce aqueous solubility compared to linear acetamides (e.g., N-(4-bromophenyl)-2-(2-thienyl)acetamide ).

Bioactivity and Mechanism of Action

• The target compound’s thiazole ring may enhance cyclooxygenase (COX) inhibition, though experimental validation is needed.
• Kinase inhibition: Chemical Space Docking studies () suggest that structurally related acetamides exhibit affinity for kinases like ROCK1. The thiazole-pyrimidinone motif may mimic ATP-binding motifs, a hypothesis supported by bioactivity clustering in .

Computational Comparisons

• Similarity indexing : Using Tanimoto coefficients (), the target compound’s fingerprint may align with HDAC inhibitors like SAHA (~70% similarity for related scaffolds), though its unique thiazole substitution could shift activity.
• Docking efficiency : Chemical Space Docking () enriches for high-affinity compounds but may miss analogues with bulky substituents (e.g., 4-methoxyphenyl), highlighting the need for hybrid screening approaches.

Stability and Crystallography

Crystal structures of acetamides () reveal that electron-withdrawing groups (e.g., bromine) improve stability via halogen bonding. The target compound’s methoxy group may instead promote π-stacking, influencing crystallization behavior.